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Compound of Interest

Compound Name: Sophoraflavanone I

Cat. No.: B12301720 Get Quote

For Immediate Release

Shanghai, China – November 19, 2025 – Sophoraflavanone I, a complex prenylated

flavonoid, has been identified with the molecular formula C₃₉H₃₈O₉ and a molecular weight of

650.72 g/mol . Despite its documented chemical properties, a comprehensive review of publicly

available scientific literature reveals a significant gap in the understanding of its biological

activities, mechanisms of action, and the experimental protocols used for its study. This

technical overview summarizes the current knowledge on Sophoraflavanone I and highlights

the extensive research required to elucidate its potential therapeutic value.

Molecular Profile
A summary of the key molecular identifiers for Sophoraflavanone I is presented in the table

below.

Property Value

Molecular Formula C₃₉H₃₈O₉

Molecular Weight 650.72 g/mol
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While the broader class of sophoraflavanones, particularly Sophoraflavanone G, has been the

subject of numerous studies investigating their anti-inflammatory, antimicrobial, and anticancer

properties, Sophoraflavanone I remains largely unexplored. Extensive searches of scientific

databases and chemical depositories have yielded minimal information regarding its specific

biological functions.

There is a notable absence of published research detailing:

Biological Activity: Specific cellular targets, efficacy in disease models, and overall

pharmacological profile.

Signaling Pathways: The intracellular signaling cascades modulated by Sophoraflavanone
I.

Experimental Protocols: Detailed methodologies for the isolation, purification, and biological

evaluation of Sophoraflavanone I.

The lack of this critical information prevents the construction of a detailed technical guide or

whitepaper as requested. The scientific community is encouraged to pursue further

investigation into this potentially valuable natural compound.

A Call for Further Research
The structural complexity of Sophoraflavanone I suggests the potential for unique biological

activities. To unlock this potential, future research should focus on the following areas:

Logical Workflow for Future Sophoraflavanone I Research
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Caption: Proposed research workflow for Sophoraflavanone I.

This structured approach will be essential to build a foundational understanding of

Sophoraflavanone I and to determine its potential as a lead compound for drug development.

Researchers, scientists, and drug development professionals are encouraged to address this

knowledge gap.
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To cite this document: BenchChem. [Sophoraflavanone I: An Overview of A Scarcely Studied
Prenylated Flavonoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12301720#sophoraflavanone-i-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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